Cas no 1524764-11-1 (2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid)

• Product Name: 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid
• CAS No: 1524764-11-1
• MF: C₉H₉BrFNO₃
• MW: 278.075065374374
• CID: 5763404
• PubChem ID: 81441133
• Update Time: 2025-10-30

2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid
• AKOS020019132
• 1524764-11-1
• EN300-1895905
• 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid

• Inchi： 1S/C9H9BrFNO3/c10-5-2-1-4(3-6(5)11)8(13)7(12)9(14)15/h1-3,7-8,13H,12H2,(H,14,15)
• InChI Key： VSDACLXXCZXEIK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(C(C(=O)O)N)O

Computed Properties

• Exact Mass: 276.97498g/mol
• Monoisotopic Mass: 276.97498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 83.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic acid

2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 1524764-11-1, known as 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid, is a structurally complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of amino acids, specifically a modified propanoic acid derivative, and exhibits unique chemical properties due to its functional groups and aromatic substituents.

The molecular structure of 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid is characterized by a central propanoic acid backbone. At the second carbon (C2), an amino group (-NH₂) is attached, while the third carbon (C3) bears both a hydroxyl (-OH) group and a substituted phenyl ring. The phenyl ring is further substituted at the para position with a bromine atom and at the meta position with a fluorine atom, making it a highly electron-deficient aromatic system. This unique substitution pattern imparts distinct electronic and steric properties to the molecule, which are crucial for its reactivity and biological activity.

Recent studies have highlighted the potential of 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid in drug discovery and development. The presence of multiple functional groups, including an amino group, hydroxyl group, and halogenated aromatic ring, makes this compound a versatile building block for synthesizing bioactive molecules. For instance, researchers have explored its use in designing inhibitors for various enzymes, such as kinases and proteases, which are implicated in diseases like cancer and neurodegenerative disorders.

In addition to its role in drug design, 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid has shown promise in materials science. Its ability to form hydrogen bonds due to the hydroxyl and amino groups makes it a candidate for self-assembling materials or bio-inspired polymers. Recent advancements in green chemistry have also led to investigations into its use as a chiral catalyst or ligand in asymmetric synthesis, leveraging its stereochemical properties.

The synthesis of 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid involves multi-step organic reactions, often requiring careful control over reaction conditions to achieve high yields and purity. Key steps typically include nucleophilic substitutions, Friedel-Crafts acylation, or coupling reactions to introduce the necessary functional groups onto the aromatic ring. Researchers have also explored alternative synthetic routes using biocatalysts or continuous-flow chemistry to enhance efficiency and reduce environmental impact.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid. These methods provide detailed insights into the molecular weight, connectivity of atoms, and stereochemistry of the compound. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties and reactivity at the quantum level.

Despite its potential applications, there remain challenges in fully harnessing the capabilities of 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid. For example, optimizing its stability under physiological conditions remains an area of active research for biomedical applications. Additionally, scaling up its production while maintaining quality standards requires innovative engineering solutions.

In conclusion, 2-Amino-3-(4-bromo-3-fluorophenyl)-3-hydroxypropanoic Acid represents a fascinating example of how complex organic molecules can serve as platforms for diverse applications across science and technology. With ongoing advancements in synthetic methodologies and computational modeling, this compound is poised to play an increasingly important role in both academic research and industrial development.